Cas no 2227885-32-5 ((1R)-1-(2-methoxyquinolin-3-yl)ethan-1-ol)

• Product Name: (1R)-1-(2-methoxyquinolin-3-yl)ethan-1-ol
• CAS No: 2227885-32-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6115946
• PubChem ID: 165720489
• Update Time: 2025-07-22

(1R)-1-(2-methoxyquinolin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-methoxyquinolin-3-yl)ethan-1-ol
• 2227885-32-5
• EN300-1731589

• Inchi： 1S/C12H13NO2/c1-8(14)10-7-9-5-3-4-6-11(9)13-12(10)15-2/h3-8,14H,1-2H3/t8-/m1/s1
• InChI Key： CGUMRYUFCQWTGJ-MRVPVSSYSA-N
• SMILES： O[C@H](C)C1=C(N=C2C=CC=CC2=C1)OC

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Additional information on (1R)-1-(2-methoxyquinolin-3-yl)ethan-1-ol

Comprehensive Overview of (1R)-1-(2-methoxyquinolin-3-yl)ethan-1-ol (CAS No. 2227885-32-5)

(1R)-1-(2-methoxyquinolin-3-yl)ethan-1-ol, with the CAS number 2227885-32-5, is a chiral quinoline derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its methoxyquinolin core and ethanol substituent, is a key intermediate in the synthesis of bioactive molecules. Its stereospecific (1R) configuration makes it particularly valuable for asymmetric synthesis, a hot topic in modern drug discovery.

The structural uniqueness of (1R)-1-(2-methoxyquinolin-3-yl)ethan-1-ol lies in its quinoline scaffold, which is widely explored for its pharmacological properties. Researchers are increasingly focusing on quinoline-based compounds due to their potential applications in treating various diseases. The methoxy group at the 2-position and the hydroxyethyl side chain at the 1-position enhance its solubility and bioavailability, critical factors in drug development.

In recent years, the demand for chiral building blocks like CAS 2227885-32-5 has surged, driven by the pharmaceutical industry's need for enantiomerically pure drugs. This compound's optical purity and stereochemical stability make it a preferred choice for synthesizing targeted therapeutics. Its applications span across anticancer agents, antiviral drugs, and central nervous system (CNS) modulators, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, (1R)-1-(2-methoxyquinolin-3-yl)ethan-1-ol is often synthesized via asymmetric reduction or enzymatic resolution. These methods are favored for their green chemistry compatibility, a growing concern among researchers aiming to reduce environmental impact. The compound's high yield and scalability further contribute to its industrial relevance.

Analytical characterization of CAS 2227885-32-5 typically involves HPLC, NMR, and mass spectrometry to confirm its structural integrity and enantiomeric excess. These techniques are essential for quality control, especially when the compound is used in GMP-compliant pharmaceutical manufacturing. The rise of AI-driven drug discovery has also increased interest in such high-purity intermediates, as they accelerate the development of novel therapeutics.

Market trends indicate a growing preference for custom synthesis of (1R)-1-(2-methoxyquinolin-3-yl)ethan-1-ol, catering to niche research needs. Suppliers often highlight its batch-to-batch consistency and regulatory compliance, addressing the stringent requirements of clinical trials. Additionally, its role in proteolysis-targeting chimeras (PROTACs) and small-molecule inhibitors has expanded its utility in cutting-edge therapies.

In conclusion, (1R)-1-(2-methoxyquinolin-3-yl)ethan-1-ol (CAS 2227885-32-5) represents a versatile and high-value compound in medicinal chemistry. Its chirality, structural modularity, and broad applicability make it a focal point for researchers tackling drug-resistant diseases and personalized medicine. As the scientific community continues to explore quinoline derivatives, this compound is poised to play a pivotal role in next-generation therapeutics.